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Compound of Interest

Compound Name: 17:0-16:1 PE-d5

CAS No.: 2342575-77-1

Cat. No.: B15557119

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-heptadecanoyl-2-palmitoleoyl-sn-glycero-3-phosphoethanolamine-d5 (17:0-16:1 PE-d5) is a

high-purity, deuterated synthetic phospholipid. It serves as a crucial internal standard in mass

spectrometry-based lipidomics, a field dedicated to the comprehensive analysis of lipids in

biological systems. The incorporation of five deuterium atoms on the glycerol backbone

provides a distinct mass shift, enabling accurate and precise quantification of endogenous

phosphatidylethanolamine (PE) species. This technical guide provides an in-depth overview of

the properties, applications, and methodologies associated with the use of 17:0-16:1 PE-d5.

Physicochemical Properties
The fundamental properties of 17:0-16:1 PE-d5 are summarized in the table below, providing

key data for experimental design and data analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15557119#bc-rfq
https://www.benchchem.com/product/b15557119/docs?utm_src=pdf-body#technical-guide-17-0-16-1-pe-d5
https://www.benchchem.com/product/b15557119/docs?utm_src=pdf-body#technical-guide-17-0-16-1-pe-d5
https://www.benchchem.com/product/b15557119/docs?utm_src=pdf-body#technical-guide-17-0-16-1-pe-d5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557119?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Full Chemical Name

1-heptadecanoyl-2-

palmitoleoyl-sn-glycero(d5)-3-

phosphoethanolamine

[1]

Abbreviation 17:0-16:1 PE-d5 [1]

CAS Number 2342575-77-1 [1]

Molecular Formula C₃₈H₆₉D₅NO₈P [1]

Molecular Weight 709.00 g/mol [1]

Exact Mass 708.55 Da [2]

Purity >99% (as determined by TLC) [1][3]

Physical Form

Solution (commonly in

chloroform or a

dichloromethane:methanol

mixture)

[1]

Storage Temperature -20°C [1]

Synthesis and Structure
The synthesis of 17:0-16:1 PE-d5 is a multi-step chemical process that is not commonly

detailed in standard product literature. Generally, the synthesis of deuterated phospholipids

involves the initial synthesis of deuterated fatty acid precursors, which are then enzymatically

or chemically incorporated into a glycerol backbone that has also been deuterated.

The structure of 17:0-16:1 PE-d5 consists of a deuterated glycerol backbone esterified at the

sn-1 position with heptadecanoic acid (17:0) and at the sn-2 position with palmitoleic acid

(16:1). The phosphate group at the sn-3 position is further linked to an ethanolamine head

group. The five deuterium atoms are located on the glycerol backbone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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